Cas no 2172581-79-0 (Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate)

• Product Name: Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate
• CAS No: 2172581-79-0
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 5567813
• PubChem ID: 165593863
• Update Time: 2025-06-14

Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2172581-79-0
• EN300-1630076
• methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate
• Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate

• Inchi： 1S/C14H26O3/c1-6-13(4,12(15)17-5)14(16)8-10(2)7-11(3)9-14/h10-11,16H,6-9H2,1-5H3
• InChI Key： JHZBDOCEWDSADS-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)C1)C(C(=O)OC)(C)CC

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate

Exploring Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate (CAS No. 2172581-79-0): A Versatile Compound in Modern Applications

In the realm of specialty chemicals, Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate (CAS No. 2172581-79-0) has garnered significant attention for its unique structural properties and broad utility. This ester derivative, characterized by its hydroxy-cyclohexyl and methylbutanoate moieties, is increasingly studied for its potential in fragrance formulations, pharmaceutical intermediates, and functional materials. Its molecular architecture—featuring a 3,5-dimethylcyclohexyl ring—imparts stability and reactivity, making it a candidate for tailored synthesis in R&D pipelines.

The compound’s CAS number 2172581-79-0 serves as a critical identifier for researchers navigating chemical databases, ensuring precise tracking in regulatory and safety documentation. As sustainability and green chemistry gain traction, inquiries into biodegradable esters and low-toxicity additives have surged. Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate aligns with these trends, as its ester group offers potential for enzymatic degradation, a topic frequently searched in academic and industrial forums.

From a synthetic perspective, the hydroxy functionality in this compound enables derivatization into polymers or prodrugs, a feature highlighted in recent patents for controlled-release formulations. Users often search for “ester applications in cosmetics” or “cyclohexyl derivatives in drug delivery,” reflecting cross-industry interest. Notably, the compound’s methylbutanoate segment is analogous to flavors found in nature, spurring exploration in food-grade additives and non-synthetic fragrances—a niche with growing consumer demand.

Analytical challenges, such as chiral separation of its stereoisomers, are another hot topic. Laboratories frequently query “HPLC methods for cyclohexyl compounds” or “NMR characterization of multifunctional esters,” underscoring the need for detailed technical data. CAS No. 2172581-79-0 is often referenced alongside these methodological discussions, emphasizing its role in advancing analytical chemistry.

In industrial settings, the compound’s thermal stability and solubility profile are key considerations. Searches for “high-boiling-point esters” or “polar solvents for specialty chemicals” correlate with its use in high-performance coatings or adhesives. Furthermore, its potential as a plasticizer alternative aligns with global shifts away from phthalates, a frequent subject in ESG (Environmental, Social, and Governance) reports.

To summarize, Methyl 2-(1-hydroxy-3,5-dimethylcyclohexyl)-2-methylbutanoate (CAS No. 2172581-79-0) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from green solvents to bioactive intermediates—reflect evolving industry priorities, while its structural versatility ensures continued relevance in scientific discourse.